Hexachlorophene Hexachlorophene Hexachlorophene is a chlorinated bisphenol antiseptic with a bacteriostatic action against Gram-positive organisms. It is mainly used in soaps and creams and is an ingredient of various preparations used for skin disorders. It is also used in agriculture as a soil fungicide, plant bactericide, and acaricide.
Brand Name: Vulcanchem
CAS No.: 70-30-4
Catalog No.: VC000385
InChI: 1S/C13H6Cl6O2/c14-6-2-8(16)12(20)4(10(6)18)1-5-11(19)7(15)3-9(17)13(5)21/h2-3,20-21H,1H2
SMILES: C1=C(C(=C(C(=C1Cl)Cl)CC2=C(C(=CC(=C2Cl)Cl)Cl)O)O)Cl
Molecular Formula: C13H6Cl6O2
Molecular Weight: 406.9

Hexachlorophene

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CAS No.: 70-30-4

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Catalog No.: VC000385

Molecular Formula: C13H6Cl6O2

Molecular Weight: 406.9

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Hexachlorophene - 70-30-4

CAS No. 70-30-4
Product Name Hexachlorophene
Synonyms Hexachlorofen, Fostril, Nabac, pHisoHex
Molecular Formula C13H6Cl6O2
Molecular Weight 406.9
InChI 1S/C13H6Cl6O2/c14-6-2-8(16)12(20)4(10(6)18)1-5-11(19)7(15)3-9(17)13(5)21/h2-3,20-21H,1H2
InChIKey ACGUYXCXAPNIKK-UHFFFAOYSA-N
SMILES C1=C(C(=C(C(=C1Cl)Cl)CC2=C(C(=CC(=C2Cl)Cl)Cl)O)O)Cl
Appearance Solid powder
Purity > 98%
Description Hexachlorophene is a chlorinated bisphenol antiseptic with a bacteriostatic action against Gram-positive organisms. It is mainly used in soaps and creams and is an ingredient of various preparations used for skin disorders. It is also used in agriculture as a soil fungicide, plant bactericide, and acaricide.
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